(E)-4-(4-chlorophenyl)-2-oxo-3-quinolin-2-ylbut-3-enoic acid

• IUPAC Name: (E)-4-(4-chlorophenyl)-2-oxo-3-quinolin-2-ylbut-3-enoic acid
• InChI: InChI=1S/C19H12ClNO3/c20-14-8-5-12(6-9-14)11-15(18(22)19(23)24)17-10-7-13-3-1-2-4-16(13)21-17/h1-11H,(H,23,24)/b15-11+
• InChI Key: KBKAOLPWNGAQBG-RVDMUPIBSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=CC3=CC=C(C=C3)Cl)C(=O)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)/C(=C\C3=CC=C(C=C3)Cl)/C(=O)C(=O)O
• Molecular Formula: C19H12ClNO3
• Molecular Weight: 337.8 g/mol

Description

(E)-4-(4-Chlorophenyl)-2-oxo-3-quinolin-2-ylbut-3-enoic acid, also known as CQA, is a naturally occurring organic compound that has been studied for its potential uses in a variety of scientific and medical applications. CQA is a member of the quinoline family, which is composed of aromatic compounds found in plants, fungi, and bacteria. It has a wide range of biological activities, including anti-inflammatory, anti-oxidant, anti-bacterial, and anti-cancer properties. CQA has been studied both in vitro and in vivo, and has been found to be effective in various laboratory experiments.

Scientific Research Applications

Organic Synthesis and Building Blocks

• Pinacol Boronic Esters : These compounds serve as valuable building blocks in organic synthesis. While many protocols exist for functionalizing deboronation of alkyl boronic esters, protodeboronation is less explored. . This advancement opens up new possibilities for synthetic chemistry.

Hydromethylation of Alkenes

• The catalytic protodeboronation of pinacol boronic esters enables a formal anti-Markovnikov alkene hydromethylation. By pairing this process with a Matteson–CH₂–homologation, researchers can achieve valuable transformations. . This application expands the toolbox for selective alkene functionalization.

Total Synthesis of Natural Products

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